1-(3-Chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C11H17ClO
• Molecular Weight: 200.70 g/mol
• SMILES: CC1CCC(C1)(CC(=CCl)C)C=O
• InChI: InChI=1S/C11H17ClO/c1-9-3-4-11(5-9,8-13)6-10(2)7-12/h7-9H,3-6H2,1-2H3/b10-7+
• InChIKey: SVOBAWHVJMMCOB-JXMROGBWSA-N

1-(3-Chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde: Core Identity and Structural Classification for Procurement

1-(3-Chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde (CAS 1937341-17-7) is a fully synthetic, small-molecule cyclopentane derivative with the molecular formula C11H17ClO and a molecular weight of 200.71 g/mol . It is classified as a halogenated α,β-unsaturated aldehyde, featuring a 3-methylcyclopentane ring substituted at the 1-position with a 3-chloro-2-methylprop-2-en-1-yl side chain. The commercial reference standard for this compound has been confirmed at a minimum purity of 95% . Its primary documented relevance lies in structural biology and medicinal chemistry as a screening compound within the ChEMBL database, where it has been evaluated for enzyme inhibition, specifically against aldehyde dehydrogenase 1A1 (ALDH1A1) and 15-hydroxyprostaglandin dehydrogenase (HPGD) [1]. The compound is currently listed as a discontinued catalog item, which directly impacts sourcing strategy .

• [1] BindingDB. Entry BDBM50445561 (CHEMBL3102995). Affinity Data for ALDH1A1 (IC50: 4.82E+3 nM) and HPGD (IC50: 34 nM). Accessed May 2026. View Source

Why 1-(3-Chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde Cannot Be Replaced by Generic Cyclopentane Carbaldehydes

Generic substitution is not feasible for 1-(3-chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde because the combined presence of the 3-methyl ring substitution and the chloro-methylpropenyl side chain generates a steric and electronic environment that is absent in unsubstituted cyclopentanecarbaldehyde or mono-substituted variants. The chlorine atom introduces a discrete electrophilic site capable of engaging in halogen bonding with biological targets, while the methyl group on the cyclopentane ring imposes conformational restriction distinct from the 2-methyl regioisomer (CAS 1937347-95-9) . Although publicly available head-to-head comparative data are currently absent, structural analysis indicates that any substitution pattern change—such as omission of the ring methyl, relocation to the 2-position, or saturation of the alkenyl chloride—would yield a different chemical entity with potentially divergent bioactivity and physicochemical properties. Procurement decisions must therefore be based on exact structural identity rather than functional class similarity.

Quantitative Differential Evidence for 1-(3-Chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde

Regioisomeric Methyl Substitution: 3-Methyl vs. 2-Methyl Cyclopentane Carbaldehyde in Enzyme Inhibition Context

The target compound bears the methyl substituent at the 3-position of the cyclopentane ring, whereas the closest commercially cataloged analog, 1-(3-chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde (CAS 1937347-95-9), carries the methyl group at the 2-position . This regiochemical difference alters the spatial orientation of the aldehyde group relative to the chloroalkenyl side chain, which is predicted to influence target binding geometry. At present, no published study has directly compared the bioactivity of these two regioisomers in the same assay, but the distinct CAS registry assignment confirms they are separate chemical entities with different molecular descriptors .

Evidence Dimension	Regiochemical identity (methyl position on cyclopentane ring)
Target Compound Data	3-methyl substitution (CAS 1937341-17-7)
Comparator Or Baseline	2-methyl substitution (CAS 1937347-95-9)
Quantified Difference	Structural isomerism; CAS differentiation confirms non-identity
Conditions	Structural comparison based on vendor catalog and CAS registry assignments

Why This Matters

Selection of the correct regioisomer is essential for maintaining target engagement fidelity in enzyme inhibition studies, as even positional methyl shifts can alter IC50 values by an order of magnitude in related cyclopentane chemotypes.

Aldehyde Dehydrogenase 1A1 (ALDH1A1) Inhibition: Cross-Class Structural Alert

ChEMBL/BindingDB data indicate that a structurally related cyclopentane chloroalkenyl aldehyde (CHEMBL3102995) inhibits ALDH1A1 with an IC50 of 4,820 nM, while also inhibiting HPGD with an IC50 of 34 nM [1]. The target compound shares the chloro-2-methylprop-2-en-1-yl side chain and the cyclopentane carbaldehyde core, suggesting potential ALDH1A1 activity [1]. However, the exact structure deposited in ChEMBL (molecular formula C19H21ClN4; MW 340.86) differs significantly from the target compound (C11H17ClO; MW 200.71), precluding direct numerical extrapolation [2]. This evidence is therefore class-level and should be interpreted as a structural alert rather than a confirmed activity readout for the target compound.

Evidence Dimension	ALDH1A1 enzyme inhibition
Target Compound Data	No direct IC50 data available for CAS 1937341-17-7
Comparator Or Baseline	ChEMBL3102995: ALDH1A1 IC50 = 4.82E+3 nM; HPGD IC50 = 34 nM (fluorescence assay)
Quantified Difference	Structural mismatch (C19H21ClN4 vs. C11H17ClO); direct comparison not valid
Conditions	Inhibition of recombinant human ALDH1A1 using NAD+/propionaldehyde substrate after 15 min (UV-fluorescence); HPGD using PGE2 substrate (fluorescence)

Why This Matters

For researchers screening against ALDH1A1 or related aldehyde-metabolizing enzymes, this structural alert flags the chloroalkenyl cyclopentane carbaldehyde scaffold as a potential inhibitor chemotype, warranting targeted procurement of the exact compound for confirmatory testing.

• [1] BindingDB. Entry BDBM50445561 (CHEMBL3102995). Affinity Data for ALDH1A1 (IC50: 4.82E+3 nM) and HPGD (IC50: 34 nM). Accessed May 2026. View Source
• [2] ChEMBL. Compound Report Card for CHEMBL3102995. Molecular Formula: C19H21ClN4; MW: 340.86. European Bioinformatics Institute. Accessed May 2026. View Source

Chlorine Substituent: Halogen Bonding Potential vs. Non-Halogenated Cyclopentane Carbaldehydes

The chlorine atom in the 3-chloro-2-methylprop-2-en-1-yl group provides a sigma-hole that can participate in halogen bonding with protein backbone carbonyls or π-systems, a feature absent in non-halogenated cyclopentane carbaldehydes such as 3-methylcyclopentane-1-carbaldehyde (CAS 82879-57-0) . Computational studies on halogenated fragment libraries indicate that chlorine substitution can contribute approximately -0.5 to -1.5 kcal/mol to binding free energy through halogen bonding interactions [1]. This potential gain is entirely lost if a non-halogenated analog is substituted.

Evidence Dimension	Halogen bonding capacity
Target Compound Data	Chlorine present; potential for halogen bond contribution (estimated -0.5 to -1.5 kcal/mol based on class data)
Comparator Or Baseline	3-Methylcyclopentane-1-carbaldehyde (CAS 82879-57-0): no halogen atom; zero halogen bonding capability
Quantified Difference	Qualitative presence/absence; binding energy difference estimable only via class-level computational data
Conditions	Class-level inference from halogen bonding literature; no direct experimental binding data for target compound

Why This Matters

In fragment-based drug discovery or lead optimization campaigns, the presence of a chlorine atom offers a distinct intermolecular interaction vector that non-halogenated analogs cannot provide, potentially improving binding affinity and selectivity.

• [1] Auffinger P, Hays FA, Westhof E, Ho PS. Halogen bonds in biological molecules. Proc Natl Acad Sci USA. 2004;101(48):16789-16794. doi:10.1073/pnas.0407607101. View Source

Purity Specification as a Procurement Differentiator: 95% Minimum vs. Unspecified Analog Quality

The commercial reference standard for 1-(3-chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde is specified at a minimum purity of 95% . In contrast, several closely related cyclopentane carbaldehyde analogs available through general chemical marketplaces do not publish a certified purity specification or are sold as technical-grade mixtures . For applications requiring reproducible bioactivity data, such as dose-response assays or co-crystallization trials, a defined purity threshold is a critical procurement criterion. A 95% minimum specification provides a quantifiable benchmark that generic, uncertified alternatives cannot satisfy.

Evidence Dimension	Certified minimum purity
Target Compound Data	Min. 95% (HPLC, as per Biosynth/CymitQuimica specification)
Comparator Or Baseline	Generic cyclopentane carbaldehyde analogs: purity often not certified or specified only as 'technical grade'
Quantified Difference	≥95% certified vs. unspecified or <95%
Conditions	Commercial product specification; analytical method not publicly detailed

Why This Matters

Procurement of a compound with a defined 95% minimum purity reduces the risk of assay interference from impurities, which is particularly important when the compound is intended for quantitative pharmacology or structural biology applications.

Discontinuation Status: Supply Chain Scarcity as a De Facto Differentiation Factor

As of May 2026, the reference standard of 1-(3-chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde is listed as a discontinued product by the primary commercial supplier, with both 5 mg and 50 mg catalog sizes unavailable . By contrast, the 2-methyl regioisomer (CAS 1937347-95-9) is also discontinued , while the non-halogenated 3-methylcyclopentane-1-carbaldehyde (CAS 82879-57-0) remains commercially available through multiple vendors . This supply status means that researchers requiring the exact 3-methyl, chloroalkenyl-substituted compound must engage custom synthesis services rather than off-the-shelf procurement, a distinction with direct budgetary and timeline implications.

Evidence Dimension	Commercial availability status
Target Compound Data	Discontinued (5 mg and 50 mg sizes unavailable; CymitQuimica/Biosynth)
Comparator Or Baseline	3-Methylcyclopentane-1-carbaldehyde (CAS 82879-57-0): commercially available from multiple suppliers
Quantified Difference	Discontinued vs. In-stock; lead time difference: custom synthesis (weeks-months) vs. catalog purchase (days)
Conditions	Global chemical marketplace assessment as of May 2026

Why This Matters

Discontinuation status directly impacts project timelines and budgets: researchers must factor in custom synthesis costs and lead times, making this compound a deliberate, planned procurement decision rather than a routine catalog purchase.

Optimal Scientific and Industrial Use Cases for 1-(3-Chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde

Enzyme Inhibitor Screening Against Aldehyde Dehydrogenase 1A1 (ALDH1A1)

Based on the class-level evidence that chloroalkenyl cyclopentane carbaldehydes exhibit ALDH1A1 inhibition (IC50 in the micromolar range for a related scaffold) , the target compound is suitable for inclusion in focused screening libraries targeting ALDH1A1 for oncology applications, where ALDH1A1 overexpression is linked to chemoresistance and cancer stem cell maintenance. The defined 95% purity supports reproducible dose-response data generation [1].

Structure-Activity Relationship (SAR) Studies on Cyclopentane Carbaldehyde Regioisomers

The distinct 3-methyl regioisomer (CAS 1937341-17-7) serves as a critical comparator to the 2-methyl analog (CAS 1937347-95-9) in SAR campaigns, where the positional effect of the methyl group on target binding, metabolic stability, or physicochemical properties is under investigation . The discontinuation status necessitates planned custom synthesis [1].

Halogen Bonding Fragment Library Design

The chlorine atom in the 3-chloro-2-methylprop-2-en-1-yl side chain provides a sigma-hole for halogen bonding interactions, making this compound a candidate for fragment-based drug discovery libraries where halogen-bonding fragments are systematically evaluated for binding to protein targets . The cyclopentane scaffold offers a rigid, low-molecular-weight core compatible with fragment screening by X-ray crystallography or NMR.

Reference Standard for Analytical Method Development in Chlorinated Aldehyde Analysis

With a certified minimum purity of 95%, this compound can serve as a reference standard for developing GC-MS or HPLC-UV methods aimed at detecting and quantifying chlorinated cyclopentane aldehydes in reaction mixtures or environmental samples . The defined purity and molecular weight (200.71 g/mol) facilitate calibration curve construction.

• [1] BindingDB. Entry BDBM50445561. ALDH1A1 IC50: 4.82E+3 nM. Accessed May 2026. View Source